5-Hydroxytryptamine Receptor 2B

Target Description

The 5-hydroxytryptamine receptor 2B (HTR2B) is a G protein-coupled receptor primarily involved in serotonin signaling, mediating diverse physiological processes including cardiovascular function, gut motility, and neuronal development. Its activation can contribute to cardiac valvulopathy and pulmonary hypertension, making it a critical target in drug safety assessment. Conversely, its role in neurogenesis and mood regulation suggests potential therapeutic avenues for neurological and psychiatric disorders.